N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide

• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol
• IUPAC Name: N-[3-(2-methylpropanoylamino)phenyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H23N3O3/c1-14(2)20(26)22-16-7-6-8-17(12-16)23-21(27)15-11-19(25)24(13-15)18-9-4-3-5-10-18/h3-10,12,14-15H,11,13H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: ROXLSUBVGJHXDX-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3

Description

N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide, also known as MPAC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPAC is a pyrrolidine-based compound that has been synthesized through various methods, and its mechanism of action and biochemical effects have been studied extensively.

Scientific Research Applications

N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has been studied extensively for its potential applications in scientific research. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has also shown promise as a potential chemotherapeutic agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has been studied for its potential applications in the treatment of Alzheimer's disease, as it has been found to inhibit the formation of amyloid beta plaques.

Mechanism of Action

The mechanism of action of N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation. N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has also been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tissue remodeling and cancer progression. Additionally, N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has been found to inhibit the activity of glycogen synthase kinase-3 (GSK-3), an enzyme that is involved in the formation of amyloid beta plaques.
Biochemical and Physiological Effects:
N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has been found to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has also been found to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. Additionally, N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has several advantages for lab experiments. It is a relatively stable compound that can be synthesized with high yields and minimal impurities. N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide is also readily available for purchase from various chemical suppliers. However, N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide. One potential area of research is the development of N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential neuroprotective effects of N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide in animal models of Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide can be achieved through various methods, including the reaction of 3-nitrobenzoic acid with 2-methylpropanoyl chloride, followed by reduction of the nitro group and coupling with 1-phenylpyrrolidine-3-carboxylic acid. Other methods include the reaction of 3-aminoacetophenone with 2-methylpropanoyl chloride, followed by coupling with 1-phenylpyrrolidine-3-carboxylic acid. These methods have been optimized to achieve high yields of N-{3-[(2-methylpropanoyl)amino]phenyl}-5-oxo-1-phenylpyrrolidine-3-carboxamide with minimal impurities.